Methyl 2-amino-4-(dimethylamino)butanoate

• Molecular Formula: C7H16N2O2
• Molecular Weight: 160.21 g/mol
• IUPAC Name: methyl 2-amino-4-(dimethylamino)butanoate
• InChI: InChI=1S/C7H16N2O2/c1-9(2)5-4-6(8)7(10)11-3/h6H,4-5,8H2,1-3H3
• InChI Key: XOHHWGBRDXCSGE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(C(=O)OC)N

Description

Methyl 2-amino-4-(dimethylamino)butanoate is an organic compound with the molecular formula C7H16N2O2 It is a derivative of butanoic acid and contains both amino and dimethylamino functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-amino-4-(dimethylamino)butanoate typically involves the esterification of 2-amino-4-(dimethylamino)butanoic acid. One common method is to react the acid with methanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction is carried out under reflux conditions to ensure complete esterification.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of flow microreactors has been shown to be more efficient and sustainable compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-amino-4-(dimethylamino)butanoate can undergo various types of chemical reactions, including:

Oxidation: The amino groups can be oxidized to form corresponding nitro compounds.

Reduction: The ester group can be reduced to form the corresponding alcohol.

Substitution: The amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of alcohols.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

Methyl 2-amino-4-(dimethylamino)butanoate has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-(methylamino)butanoate
• Methyl 4-(dimethylamino)butanoate
• 2-Amino-4-(dimethylamino)butanoic acid

Uniqueness

Methyl 2-amino-4-(dimethylamino)butanoate is unique due to the presence of both amino and dimethylamino groups, which confer distinct chemical reactivity and biological activity. This dual functionality makes it a versatile compound for various applications in research and industry .